Cas no 137641-16-8 (2-Pyridinecarboxamide,N-(2-fluoro-5-methylphenyl)-6-[3-(trifluoromethyl)phenoxy]-)

2-Pyridinecarboxamide,N-(2-fluoro-5-methylphenyl)-6-[3-(trifluoromethyl)phenoxy]- structure
137641-16-8 structure
Product Name:2-Pyridinecarboxamide,N-(2-fluoro-5-methylphenyl)-6-[3-(trifluoromethyl)phenoxy]-
CAS No:137641-16-8
MF:C20H14F4N2O2
MW:390.330978870392
CID:1245748
PubChem ID:76851136
Update Time:2025-04-20

2-Pyridinecarboxamide,N-(2-fluoro-5-methylphenyl)-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxamide,N-(2-fluoro-5-methylphenyl)-6-[3-(trifluoromethyl)phenoxy]-
    • 137641-16-8
    • Inchi: 1S/C20H14F4N2O2/c1-12-8-9-15(21)17(10-12)26-19(27)16-6-3-7-18(25-16)28-14-5-2-4-13(11-14)20(22,23)24/h2-11H,1H3,(H,26,27)
    • InChI Key: MOKLZHXFRRUWBT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C)=CC=1NC(C1C=CC=C(N=1)OC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

  • Exact Mass: 390.09922
  • Monoisotopic Mass: 390.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2A^2
  • XLogP3: 5.2

Experimental Properties

  • PSA: 51.22

2-Pyridinecarboxamide,N-(2-fluoro-5-methylphenyl)-6-[3-(trifluoromethyl)phenoxy]- Related Literature

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